Cas no 383133-22-0 (6-tert-Butyl-1H-indole-2-carboxylic Acid)

6-tert-Butyl-1H-indole-2-carboxylic Acid is a substituted indole derivative featuring a tert-butyl group at the 6-position and a carboxylic acid moiety at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its sterically hindered tert-butyl group enhances stability and influences reactivity, making it valuable for selective functionalization. The carboxylic acid functionality allows for further derivatization, such as amide or ester formation. The indole core contributes to its utility in biologically active molecule design. High purity and consistent quality ensure reliable performance in research and industrial applications.

6-tert-Butyl-1H-indole-2-carboxylic Acid structure

383133-22-0 structure

Product Name:6-tert-Butyl-1H-indole-2-carboxylic Acid

CAS No:383133-22-0

MF:C₁₃H₁₅NO₂

MW:217.263703584671

MDL:MFCD02664506

CID:1489086

PubChem ID:5172468

Update Time:2025-05-28

6-tert-Butyl-1H-indole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 6-(2-methyl-2-propanyl)-1h-indole-2-carboxylic Acid
- 6-(tert-Butyl)-1H-indole-2-carboxylicacid
- SCHEMBL3597533
- 383133-22-0
- 6-(tert-Butyl)-1H-indole-2-carboxylic acid
- CS-0206672
- BBL021385
- BS-32377
- LDUYCWKFEAHQRF-UHFFFAOYSA-N
- Z228588926
- EN300-33341
- STK894098
- AB01333225-02
- NCGC00341444-01
- MFCD02664506
- 6-tert-butyl-1H-indole-2-carboxylic Acid
- AKOS005144190
- 6-tert-Butyl-1H-indole-2-carboxylic Acid
- MDL： MFCD02664506
- Inchi： 1S/C13H15NO2/c1-13(2,3)9-5-4-8-6-11(12(15)16)14-10(8)7-9/h4-7,14H,1-3H3,(H,15,16)
- InChI Key： LDUYCWKFEAHQRF-UHFFFAOYSA-N
- SMILES： OC(C1=CC2=CC=C(C=C2N1)C(C)(C)C)=O

Computed Properties

Exact Mass: 217.110278721g/mol
Monoisotopic Mass: 217.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 53.1Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: 157-159 °C
Boiling Point: 417.1±25.0 °C at 760 mmHg
Flash Point: 206.0±23.2 °C
Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-tert-Butyl-1H-indole-2-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-tert-Butyl-1H-indole-2-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM245056-1g	6-(tert-Butyl)-1H-indole-2-carboxylic acid	383133-22-0	95%+	1g	$533	2021-08-04
TRC	T136120-50mg	6-tert-Butyl-1H-indole-2-carboxylic Acid	383133-22-0		50mg	$ 50.00	2022-06-03
TRC	T136120-100mg	6-tert-Butyl-1H-indole-2-carboxylic Acid	383133-22-0		100mg	$ 95.00	2022-06-03
TRC	T136120-500mg	6-tert-Butyl-1H-indole-2-carboxylic Acid	383133-22-0		500mg	$ 320.00	2022-06-03
Chemenu	CM245056-1g	6-(tert-Butyl)-1H-indole-2-carboxylic acid	383133-22-0	95%+	1g	$533	2023-02-02
abcr	AB317328-250 mg	6-tert-Butyl-1H-indole-2-carboxylic acid; 95%	383133-22-0		250mg	€450.00	2023-04-26
Enamine	EN300-33341-0.05g	6-tert-butyl-1H-indole-2-carboxylic acid	383133-22-0	95%	0.05g	$140.0	2023-09-04
Enamine	EN300-33341-0.1g	6-tert-butyl-1H-indole-2-carboxylic acid	383133-22-0	95%	0.1g	$208.0	2023-09-04
Enamine	EN300-33341-0.25g	6-tert-butyl-1H-indole-2-carboxylic acid	383133-22-0	95%	0.25g	$297.0	2023-09-04
Enamine	EN300-33341-0.5g	6-tert-butyl-1H-indole-2-carboxylic acid	383133-22-0	95%	0.5g	$467.0	2023-09-04